Cas no 27830-16-6 (3-Ethoxybenzhydrazide)

3-Ethoxybenzhydrazide Properties

Names and Identifiers

• 3-Ethoxybenzhydrazide
• 3-ethoxybenzohydrazide
• 1-ethoxybenzene-3-carbohydrazide
• m-Ethoxy benzhydrazide
• 3-ethoxybenzenecarbohydrazide
• DTXSID30182146
• m-ethoxybenzhydrazide
• SCHEMBL6154011
• 3-Ethoxybenzohydrazide #
• AKOS003956328
• FT-0615632
• W18697
• CS-0312699
• 27830-16-6
• MS-9485
• A819206
• MFCD00017063
• Benzoic acid, 3-ethoxy-, hydrazide
• DA-07391
• DTXCID40104637
• BBL037538
• STK502408
• ALBB-001021
• +Expand

• MDL： MFCD00017063
• InChIKey： ROKJUCOMVRXSAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O2/c1-2-13-8-5-3-4-7(6-8)9(12)11-10/h3-6H,2,10H2,1H3,(H,11,12)
• SMILES： CCOC1=CC=CC(C(NN)=O)=C1
• BRN： 2577763

Computed Properties

• Exact Mass: 180.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.09
• Heavy Atom Count: 13
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• LogP: 1.78000
• PSA: 64.35000
• Refractive Index: 1.549
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: °Cat760mmHg
• Melting Point: 101 °C
• Flash Point: °C
• Color/Form: White or cream powder
• Solubility: water
• Density: 1.144